4-[2-(1H-imidazol-5-yl)-1,3-thiazol-4-yl]pyridine

• IUPAC Name: 2-(1H-imidazol-5-yl)-4-pyridin-4-yl-1,3-thiazole
• InChI: InChI=1S/C11H8N4S/c1-3-12-4-2-8(1)10-6-16-11(15-10)9-5-13-7-14-9/h1-7H,(H,13,14)
• InChI Key: VTYAGAKAEFRORU-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=CSC(=N2)C3=CN=CN3
• Molecular Formula: C11H8N4S
• DSSTOX Substance ID: DTXSID101257316
• Molecular Weight: 228.28 g/mol
• CAS RN: 1251923-70-2

Description

4-[2-(1H-imidazol-5-yl)-1,3-thiazol-4-yl]pyridine (4-ITP) is an organic compound belonging to the class of imidazolothiazole derivatives. It is a heterocyclic compound with a five-membered ring containing two nitrogen atoms and two sulfur atoms. 4-ITP is a colorless crystalline solid with a melting point of 199-201 °C. It is insoluble in water, but soluble in polar organic solvents such as dimethyl sulfoxide and acetonitrile.

Scientific Research Applications

4-[2-(1H-imidazol-5-yl)-1,3-thiazol-4-yl]pyridine has been extensively studied in scientific research due to its potential applications. It has been used as an inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other substances in the body. Additionally, 4-[2-(1H-imidazol-5-yl)-1,3-thiazol-4-yl]pyridine has been studied for its potential use as an inhibitor of the enzyme acetylcholinesterase, which is involved in the transmission of nerve signals in the brain. Finally, 4-[2-(1H-imidazol-5-yl)-1,3-thiazol-4-yl]pyridine has been investigated as a potential therapeutic agent for the treatment of Alzheimer’s disease.

Mechanism of Action

The mechanism of action of 4-[2-(1H-imidazol-5-yl)-1,3-thiazol-4-yl]pyridine is not yet fully understood. However, studies suggest that it may act by binding to the active site of cytochrome P450 enzymes, thereby inhibiting their activity. Additionally, 4-[2-(1H-imidazol-5-yl)-1,3-thiazol-4-yl]pyridine may act as an inhibitor of acetylcholinesterase by binding to its active site, thus preventing the enzyme from breaking down acetylcholine, a neurotransmitter involved in memory and cognition.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[2-(1H-imidazol-5-yl)-1,3-thiazol-4-yl]pyridine are still being investigated. However, studies suggest that it may have anti-inflammatory and antioxidant properties. Additionally, 4-[2-(1H-imidazol-5-yl)-1,3-thiazol-4-yl]pyridine has been shown to have neuroprotective effects, as well as the potential to improve memory and cognitive function.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-[2-(1H-imidazol-5-yl)-1,3-thiazol-4-yl]pyridine in laboratory experiments is that it is a relatively inexpensive and readily available compound. Additionally, it is soluble in polar organic solvents, making it easy to work with in the lab. However, one limitation is that 4-[2-(1H-imidazol-5-yl)-1,3-thiazol-4-yl]pyridine is not very stable in aqueous solutions, so it must be stored in an anhydrous environment.

Future Directions

The potential applications of 4-[2-(1H-imidazol-5-yl)-1,3-thiazol-4-yl]pyridine are still being explored. Some future directions for research include investigating its potential use as an anti-cancer agent, as well as its potential to treat other neurological disorders such as Parkinson’s disease. Additionally, further research could be conducted to better understand the mechanism of action of 4-[2-(1H-imidazol-5-yl)-1,3-thiazol-4-yl]pyridine and to optimize its efficacy in laboratory experiments. Finally, further studies could be conducted to explore its potential use as a therapeutic agent for Alzheimer’s disease.

Synthesis Methods

4-[2-(1H-imidazol-5-yl)-1,3-thiazol-4-yl]pyridine can be synthesized from the reaction of 4-chloropyridine and 2-amino-1,3-thiazole in the presence of a base. This reaction is carried out in an aqueous medium at room temperature and the product is then isolated and purified by column chromatography. The yield of the reaction is typically around 70%.